Cas no 2017866-36-1 (1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• CAS No: 2017866-36-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5809996
• PubChem ID: 165610324
• Update Time: 2025-06-08

1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• EN300-1743872
• 2017866-36-1

• Inchi： 1S/C11H20N2O/c1-10(2,3)13-8-9(7-12-13)6-11(4,5)14/h7-8,14H,6H2,1-5H3
• InChI Key： CJLXLVNWHRHBDS-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol

Research Briefing on 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol (CAS: 2017866-36-1)

1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol (CAS: 2017866-36-1) is a specialized chemical compound that has garnered significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and tert-butyl functional groups, has been investigated for its potential applications in drug discovery and development, particularly as a building block for novel therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structure and purity, ensuring its suitability for biological assays.

In terms of biological activity, preliminary studies suggest that 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol exhibits moderate inhibitory effects on certain enzymatic targets, including kinases and proteases. These findings have spurred interest in its potential as a scaffold for designing inhibitors with enhanced selectivity and potency. For instance, modifications to the pyrazole ring or the tert-butyl group have been explored to improve binding affinity and pharmacokinetic properties. Computational modeling and molecular docking studies have further elucidated the compound's interactions with target proteins, providing insights for rational drug design.

Beyond its direct biological effects, 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol has also been investigated for its role in medicinal chemistry. Its structural features make it a versatile intermediate for the synthesis of more complex molecules, such as heterocyclic compounds and small-molecule modulators of protein-protein interactions. Recent publications highlight its utility in fragment-based drug discovery (FBDD), where it serves as a starting point for developing lead compounds with optimized properties.

Despite these promising developments, challenges remain in the practical application of 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound's translational potential.

In conclusion, 1-(1-tert-butyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol (CAS: 2017866-36-1) represents a valuable tool in chemical biology and drug discovery. Its unique structure and biological activity profile offer numerous opportunities for innovation in therapeutic development. Continued research into its synthesis, mechanism of action, and applications will undoubtedly contribute to the advancement of the field and the discovery of novel medicines.